Cas no 648857-95-8 (3-Nonanone, 1-(4-methoxyphenyl)-2-methyl-)

• Product Name: 3-Nonanone, 1-(4-methoxyphenyl)-2-methyl-
• CAS No: 648857-95-8
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 413975
• PubChem ID: 11425507
• Update Time: 2025-04-19

3-Nonanone, 1-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Nonanone, 1-(4-methoxyphenyl)-2-methyl-
• 1-(4-methoxyphenyl)-2-methylnonan-3-one
• DTXSID60465510
• 648857-95-8

• Inchi： 1S/C17H26O2/c1-4-5-6-7-8-17(18)14(2)13-15-9-11-16(19-3)12-10-15/h9-12,14H,4-8,13H2,1-3H3
• InChI Key： MFBACYXXZKYAGZ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)C(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 262.193280068g/mol
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų